Cas no 1935915-19-7 (Methyl 2-(3-hydroxythietan-3-yl)propanoate)

• Product Name: Methyl 2-(3-hydroxythietan-3-yl)propanoate
• CAS No: 1935915-19-7
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5706829
• PubChem ID: 131121589
• Update Time: 2025-10-30

Methyl 2-(3-hydroxythietan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(3-hydroxythietan-3-yl)propanoate
• 1935915-19-7
• Methyl 2-(3-hydroxythietan-3-yl)propanoate
• EN300-1296792
• 3-Thietaneacetic acid, 3-hydroxy-α-methyl-, methyl ester

• Inchi： 1S/C7H12O3S/c1-5(6(8)10-2)7(9)3-11-4-7/h5,9H,3-4H2,1-2H3
• InChI Key： AVVHNFVURDYEQK-UHFFFAOYSA-N
• SMILES： S1CC(C1)(C(C(=O)OC)C)O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 264.3±25.0 °C(Predicted)
• pka: 12.77±0.20(Predicted)

Additional information on Methyl 2-(3-hydroxythietan-3-yl)propanoate

Methyl 2-(3-hydroxythietan-3-yl)propanoate: A Comprehensive Overview

Methyl 2-(3-hydroxythietan-3-yl)propanoate, also known by its CAS number CAS No. 1935915-19-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials engineering. Recent studies have highlighted its role in enhancing the properties of biodegradable polymers, making it a focal point for sustainable material innovation.

The molecular structure of Methyl 2-(3-hydroxythietan-3-yl)propanoate comprises a thietane ring, which is a four-membered cyclic ether. This ring is substituted with a hydroxyl group and a propanoate ester group, giving the compound its distinctive chemical properties. The ester functionality enhances its solubility in organic solvents, while the hydroxyl group introduces hydrogen bonding capabilities, which are crucial for its interactions in various chemical environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including catalytic asymmetric synthesis and enzymatic methods. These advancements have not only improved yield but also reduced the environmental footprint of its manufacturing process. The compound's ability to undergo further functionalization has opened new avenues for its application in drug delivery systems and bioactive materials.

In terms of applications, Methyl 2-(3-hydroxythietan-3-yl)propanoate has shown promise in the development of biodegradable polymers. Its incorporation into polymer matrices has been found to enhance mechanical strength and biocompatibility, making it a valuable component in biomedical devices and packaging materials. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored, further expanding its utility in chemical synthesis.

The compound's unique properties also make it an interesting candidate for use in green chemistry initiatives. Its ability to participate in eco-friendly reactions and contribute to sustainable material design aligns with current global efforts to reduce environmental impact. Researchers are actively investigating ways to leverage these properties for large-scale industrial applications.

In conclusion, Methyl 2-(3-hydroxythietan-3-yl)propanoate stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and technologies. As research continues to uncover new possibilities for this compound, its role in shaping future advancements in chemistry and materials science is likely to grow significantly.